Cas no 140169-85-3 (Benzoic acid,4-[[2,6-diamino-5-[(3-sulfophenyl)azo]-4-pyrimidinyl]amino]-)

• Product name: Benzoic acid,4-[[2,6-diamino-5-[(3-sulfophenyl)azo]-4-pyrimidinyl]amino]-
• CAS No: 140169-85-3
• MF: C₁₇H₁₅N₇O₅S
• MW: 429.409900903702
• CID: 1292616

Benzoic acid,4-[[2,6-diamino-5-[(3-sulfophenyl)azo]-4-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[2,6-diamino-5-[(3-sulfophenyl)azo]-4-pyrimidinyl]amino]-
• Benzoic acid, 4-[[2,6-diamino-5-[2-(3-sulfophenyl)diazenyl]-4-pyrimidinyl]amino]-

• Inchi： 1S/C17H15N7O5S/c18-14-13(24-23-11-2-1-3-12(8-11)30(27,28)29)15(22-17(19)21-14)20-10-6-4-9(5-7-10)16(25)26/h1-8H,(H,25,26)(H,27,28,29)(H5,18,19,20,21,22)
• InChI Key： CWXPNWOAZSESSL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC2C(N=NC3=CC=CC(S(O)(=O)=O)=C3)=C(N)N=C(N)N=2)C=C1

Computed Properties

• Exact Mass: 429.08575

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• PSA: 206.24
• pka: -1.04±0.30(Predicted)